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Compound of Interest

Compound Name: DSM705

Cat. No.: B10823750

Disclaimer: This document provides immediate safety and logistical guidance for handling
DSM705 based on its characterization as a potent enzyme inhibitor. As no official Safety Data
Sheet (SDS) with comprehensive hazard data is publicly available, these recommendations are
derived from best practices for handling potent research compounds. A thorough risk
assessment should be conducted by qualified personnel before any handling of this material.

DSM705 is a potent, pyrrole-based inhibitor of Dihydroorotate Dehydrogenase (DHODH) with
nanomolar efficacy against Plasmodium parasites. Due to its high potency, meticulous handling
procedures are required to minimize exposure risk to researchers and laboratory personnel.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary barrier against exposure. A multi-layered
approach is recommended, particularly when handling the solid compound or preparing
concentrated solutions.

Table 1: Recommended Personal Protective Equipment for Handling DSM705
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PPE Category

Item

Specifications and
Recommendations

Engineering Controls

Chemical Fume Hood or

Isolator

All handling of solid DSM705
and preparation of stock
solutions must be performed in
a certified chemical fume hood
or a containment isolator to
prevent inhalation of airborne

particles.

Respiratory Protection

N95/FFP2 Respirator

(Minimum)

Recommended for weighing
and handling the solid
compound, even within a fume
hood, as a supplementary

precaution.

PAPR (Powered Air-Purifying

Respirator)

Recommended for procedures
with a high potential for
aerosol generation or when
handling larger quantities of

the solid material.

Hand Protection

Double Nitrile Gloves

Wear two pairs of nitrile
gloves. The outer pair should
be changed immediately upon
contamination or every 30-60
minutes during extended

procedures.

Body Protection

Disposable Lab Coat or

Coverall

A dedicated, disposable lab
coat or coverall should be
worn over personal clothing to
prevent contamination. Ensure
it has long sleeves and a

secure closure.

Eye Protection

Chemical Splash Goggles

Wear chemical splash goggles
that provide a complete seal

around the eyes. A face shield
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may be worn over goggles for
additional protection against

splashes.

Disposable shoe covers
should be worn in the
) designated handling area and
Foot Protection Shoe Covers -
removed before exiting to
prevent tracking of

contaminants.

Operational Plan: Step-by-Step Handling
Procedures

A systematic workflow is crucial for minimizing exposure during the handling of DSM705. The
following protocols for donning and doffing PPE, as well as the handling and disposal of the
compound, should be strictly followed.

Experimental Protocol: Weighing and Solubilizing Solid DSM705

e Preparation:

[¢]

Designate a specific area within a chemical fume hood for handling DSM705.

[¢]

Cover the work surface with disposable absorbent pads.

Assemble all necessary equipment (spatulas, weigh boats, vials, solvent, vortexer) within

[e]

the fume hood before beginning.

[e]

Prepare a waste container for contaminated disposables inside the fume hood.
e Donning PPE:
o Follow the sequence outlined in the "PPE Donning (Putting On) Workflow" diagram.

e Handling:
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o Carefully weigh the desired amount of DSM705 powder in a tared weigh boat. Avoid
creating dust.

o Transfer the powder to a suitable vial.
o Add the appropriate solvent (e.g., DMSO) to the vial.[1]
o Securely cap the vial and vortex until the compound is fully dissolved.

o Visually inspect the exterior of the vial for any contamination. If contamination is present,
wipe the vial with a suitable decontamination solution.

e Doffing PPE:

o Follow the sequence outlined in the "PPE Doffing (Removal) Workflow" diagram to avoid

self-contamination.

Disposal Plan

Proper disposal of DSM705 and all contaminated materials is critical to prevent environmental
contamination and accidental exposure.

Table 2: Disposal Guidelines for DSM705 and Associated Waste
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Waste Type

Disposal Procedure

Unused Solid DSM705

Dispose of as hazardous chemical waste in a
clearly labeled, sealed container. Follow all
local, state, and federal regulations for chemical

waste disposal.

Contaminated Labware (Vials, Pipette Tips)

Collect all contaminated disposable items in a
designated, sealed hazardous waste bag or

container located within the fume hood.

Contaminated PPE (Gloves, Gown, Shoe

Covers)

Dispose of immediately after use in the
designated hazardous waste container. Do not

reuse disposable PPE.

Liquid Waste (Solutions containing DSM705)

Collect in a sealed, properly labeled hazardous
waste container. The container should be
compatible with the solvents used. Do not pour
down the drain.

Spill Cleanup Materials

All materials used for cleaning up a spill of
DSM705 (absorbent pads, wipes, etc.) must be
treated as hazardous waste and disposed of in

a sealed, labeled container.

Visual Workflow Guides

The following diagrams illustrate the correct procedures for donning, doffing, and disposing of

PPE when handling DSM705.
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Preparation

Enter designated
handling area

Donning Sequence

1. Don Shoe Covers

:

2. Don Inner Pair
of Nitrile Gloves

i

3. Don Disposable Gown
or Coverall

i

4. Don N95 Respirator
(Perform Seal Check)

'

5. Don Chemical
Splash Goggles

i

6. Don Outer Pair
of Nitrile Gloves

Final Check

Verify all PPE is
correctly fitted

Click to download full resolution via product page

PPE Donning (Putting On) Workflow
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Initial Decontamination

1. Clean Outer Gloves
(If necessary)

Removal Sequence (In designated area)
v

2. Remove Shoe Covers

:

3. Remove Outer Gloves
(Turn inside out)

:

4. Remove Gown/Coverall
(Roll away from body)

l

5. Remove Goggles

:

6. Remove Respirator

:

7. Remove Inner Gloves
(Turn inside out)

Final Step

8. Wash Hands Thoroughly
with Soap and Water

Click to download full resolution via product page

PPE Doffing (Removal) Workflow
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Waste Generation Point
(Inside Fume Hood) Waste Collection

Contaminated Sharps Puncture-Proof
(Needles) Sharps Container
Final Disposal

Liquid Waste Sealed & Labeled Collection by
(Solutions) Waste Solvent Bottle Environmental Health & Safety
Contaminated Solids Sealed & Labeled
(Gloves, Tips, Wipes) Hazardous Waste Bag

Click to download full resolution via product page

Waste Disposal Logical Flow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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